Cas no 73627-97-1 ((3R)-3-hydroxy-3-phenylpropanenitrile)

(3R)-3-hydroxy-3-phenylpropanenitrile structure
73627-97-1 structure
Product Name:(3R)-3-hydroxy-3-phenylpropanenitrile
CAS No:73627-97-1
MF:C9H9NO
MW:147.173862218857
MDL:MFCD01862154
CID:2672929
PubChem ID:10130035
Update Time:2025-04-21

(3R)-3-hydroxy-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • β-hydroxybenzenepropanenitrile
    • (+/-)-3-hydroxy-3-phenylpropanenitrile
    • 3-hydroxy-3-phenylpropanenitrile
    • 3-hydroxy-3-phenyl-propanenitrile
    • 3-hydroxy-3-phenylpropanonitrile
    • 3-hydroxy-3-phenylpropionitrile
    • 3-phenyl-3-hydroxypropanecarbonitrile
    • (3R)-3-hydroxy-3-phenylpropanenitrile
    • (R)-3-Hydroxy-3-phenylpropanenitrile
    • HILDHWAXSORHRZ-SECBINFHSA-N
    • AKOS006277975
    • (R)-(+)-3-HYDROXY-3-PHENYLPROPIONITRILE
    • SCHEMBL2349389
    • 857-649-5
    • EN300-3450973
    • (R)-3-phenyl-3-hydroxypropanenitrile
    • AT30395
    • 73627-97-1
    • MDL: MFCD01862154
    • Inchi: 1S/C9H9NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6H2
    • InChI Key: HILDHWAXSORHRZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CC#N

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02000
  • LogP: 1.63368

(3R)-3-hydroxy-3-phenylpropanenitrile Pricemore >>

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Enamine
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Enamine
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(3R)-3-hydroxy-3-phenylpropanenitrile Production Method

(3R)-3-hydroxy-3-phenylpropanenitrile Related Literature

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